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Chemical Profile of trans-3-(3-Pyridyl)acrylic Acid

The table below summarizes the key identifiers and physicochemical properties of this compound:

Property Value

CAS Number 19337-97-4 [1] [2]

Molecular
Formula

C₈H₇NO₂ [1] [2]

Molecular
Weight

149.15 g/mol [1]

Melting Point 232-235 °C (decomposes) [1] [2]

Form Solid powder [1] [2]

Hazard Codes Xi (Irritant) [1]

Safety Notes Causes skin and serious eye irritation; may cause respiratory irritation [1] [2].
Incompatible with oxidizing agents, acids, and bases [2].
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Application in Luminescent Materials

The primary application of trans-3-(3-Pyridyl)acrylic acid in materials science is as a building block for

coordination polymers and MOFs [3] [4]. Its molecular structure features two distinct binding sites:

A carboxylic acid group (-COOH) that coordinates preferentially to hard metal ions like lanthanides

(e.g., Nd³⁺).
A pyridyl nitrogen group that coordinates preferentially to softer metal ions like transition metals

(e.g., Cu²⁺) [3].

This "heterometallic" design philosophy enables the creation of stable, multi-dimensional network structures

[3]. The luminescence in these materials can originate from the organic linker itself or, more commonly,

from the metal centers it coordinates to, particularly lanthanide ions [3]. The rigid framework of a

coordination polymer can enhance luminescence efficiency by limiting molecular motions that quench

emission.

Protocol: Synthesis of a Heterometallic Coordination
Polymer

This protocol is adapted from published research on creating a heterometallic Cu/Nd framework using trans-

3-(3-Pyridyl)acrylic acid [3].

1. Objective To synthesize a 3D heterometallic coordination polymer, specifically

[Cu₃(C₈H₆NO₂)₆Nd₂(NO₃)₆], using trans-3-(3-Pyridyl)acrylic acid as an organic linker.

2. Materials

Reactants: trans-3-(3-Pyridyl)acrylic acid (linker), copper salt (e.g., Cu(NO₃)₂), neodymium salt

(e.g., Nd(NO₃)₃).
Solvent: Deionized water.

Equipment: Teflon-lined stainless steel autoclave, oven, standard laboratory glassware, filtration
setup.

3. Experimental Workflow
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4. Procedure

Reaction Mixture Preparation: Combine trans-3-(3-Pyridyl)acrylic acid, Cu(II) salt, and Nd(III) salt
in deionized water within the Teflon cup of an autoclave. The typical molar ratio of Cu:Nd:linker is

approximately 3:2:6 [3].
Hydrothermal Synthesis: Seal the autoclave and place it in an oven. Heat the reaction mixture to a

temperature between 120-150°C for a period of 24 to 48 hours.
Product Recovery: After the heating cycle, allow the autoclave to cool slowly to room temperature.

Single crystals of the target coordination polymer are typically formed during this slow cooling
process.

Isolation: Collect the resulting solid product via filtration or centrifugation. Wash the crystals with a
suitable solvent (e.g., water or ethanol) and allow them to air-dry.

5. Characterization and Analysis

Structural Confirmation: Use Powder X-ray Diffraction (PXRD) to verify the crystallinity and phase
purity of the synthesized material by comparing the pattern with the simulated one from literature [3].

Luminescence Measurement:
Prepare a solid sample of the crystals for analysis.

Use a spectrofluorometer equipped with a solid sample holder.
Record the excitation and emission spectra.

For the specific [Cu₃(C₈H₆NO₂)₆Nd₂(NO₃)₆] polymer, investigate the luminescence originating
from the Nd³⁺ ions, which typically emits in the near-infrared (NIR) region [3].

Research Context and Considerations

Advantages of Transition Metal Complexes: Luminescent complexes incorporating heavy metals

(Ru, Ir, Pt, etc.) are increasingly popular in bioimaging. They often exhibit long emission lifetimes,
enabling time-gated detection to eliminate background autofluorescence, and large Stokes shifts,

which reduce self-quenching [5]. The linker discussed here can be part of such systems.
Alternative Synthetic Pathways: Besides heterometallic frameworks, this linker also forms

homometallic structures (e.g., with only Nd³⁺ or Cu²⁺), which can exhibit 1D or 2D polymeric
structures and different luminescence profiles [3].

Material Properties: The luminescence properties of the final material are highly tunable. They
depend on the choice of metal ions, the structure of the coordination network, and the energy transfer

dynamics between the linker and the metals [3].
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Safety and Handling Protocol

Personal Protective Equipment (PPE): Always wear appropriate gloves, safety glasses, and a lab
coat.

Ventilation: Use the chemical in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of powder [1] [2].

Storage: Store the material in a cool, dry place, under an inert atmosphere if possible, and at ambient
temperatures [1] [2].

Incompatibilities: Keep away from strong oxidizing agents, acids, and bases [2].

I hope these detailed application notes and protocols provide a solid foundation for your research and

development work. Should you require further elaboration on any specific section, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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